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Introduction

Bromochlorophenol Blue (BCPB) is a versatile pH indicator and dye utilized in a variety of
scientific and research applications. Its sodium salt form offers enhanced solubility in aqueous
solutions, making it a convenient choice for laboratory use. The indicator exhibits a distinct
color change from yellow at pH 3.0 to blue or violet at pH 4.6, providing a clear visual reference
for pH determination within this acidic range.[1][2] Key applications include its use as a pH
indicator in titrations and microbiological studies, in biochemical assays for the detection of
proteins and enzymes, for monitoring water quality in environmental testing, and in colorimetric
sensor arrays for sugar identification.[1][3][4]

Chemical Properties

Bromochlorophenol Blue sodium salt is the sodium salt of 3',3"-dibromo-5',5"-
dichlorophenolsulfonphthalein. It is typically a black to dark green powder that is soluble in
water and ethanol.[3][5] The solution's stability is generally good under normal laboratory
conditions, though it should be stored in a cool, dry, well-ventilated area and protected from
light.[6][7]
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Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation and use of
Bromochlorophenol Blue sodium salt working solutions.

Property Value Source(s)

Molecular Formula C19H9Br2Cl2NaOsS [4]

Molecular Weight 603.05 g/mol [4]

Appearance Black to dark green powder [3114]

pH Transition Range 3.0 (Yellow) — 4.6 (Blue/Violet) [1][2]

Solubility Soluble in water and ethanol [5]

Solution Type Concentration Primary Application
Aqueous Solution 0.04% (w/v) General purpose pH indicator

: . Titrations, Non-aqueous
Ethanolic Solution 0.1% (w/v)
systems

Experimental Protocols
Protocol 1: Preparation of 0.1% (w/v) Aqueous
Bromochlorophenol Blue Sodium Salt Indicator Solution

This protocol outlines the preparation of a stock solution suitable for general laboratory use as
a pH indicator.

Materials:
 Bromochlorophenol Blue sodium salt powder
e Deionized or distilled water

e 100 mL volumetric flask
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Weighing paper or boat

Spatula

Analytical balance

Magnetic stirrer and stir bar (optional)

Storage bottle (amber glass recommended)

Procedure:

Weighing: Accurately weigh 0.1 g of Bromochlorophenol Blue sodium salt powder using
an analytical balance.

o Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 50-70 mL of
deionized or distilled water.

e Mixing: Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely.
The sodium salt form should dissolve readily in water.

o Volume Adjustment: Once the powder is fully dissolved, add deionized water to bring the
final volume to the 100 mL mark on the volumetric flask.

o Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Transfer the prepared solution to a clearly labeled amber glass bottle for storage.
Store at room temperature, protected from light.

Protocol 2: Preparation of 0.1% (wl/v) Ethanolic
Bromochlorophenol Blue Sodium Salt Indicator Solution

This protocol is suitable for applications where an alcoholic solution is preferred, such as in
certain titrations.

Materials:

 Bromochlorophenol Blue sodium salt powder
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» 95% Ethanol

» Deionized or distilled water

e 100 mL volumetric flask

» Weighing paper or boat

e Spatula

e Analytical balance

o Graduated cylinders

o Storage bottle (amber glass recommended)

Procedure:

Weighing: Weigh out 0.1 g of Bromochlorophenol Blue sodium salt powder.

e Initial Dissolution: Transfer the powder into a 100 mL volumetric flask. Add 20 mL of 95%
ethanol to the flask. Swirl gently to dissolve the powder.

 Dilution: After the powder has dissolved in the ethanol, add deionized or distilled water to
bring the total volume to the 100 mL mark.

o Homogenization: Cap the flask and invert it multiple times to ensure a uniform mixture.
o Storage: Transfer the solution to a labeled amber glass bottle and store at room temperature.

Visualizations

The following diagrams illustrate the logical workflow for the preparation of the working
solutions.
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Workflow for Aqueous Solution Preparation

Weigh 0.1 g of BCPB Sodium Salt

:

Transfer to 100 mL Volumetric Flask

:

Add ~60 mL of Deionized Water

:

Mix Until Fully Dissolved

:

Add Deionized Water to 100 mL Mark

:

Homogenize by Inverting Flask

Transfer to Labeled Storage Bottle
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Workflow for Ethanolic Solution Preparation

Weigh 0.1 g of BCPB Sodium Salt

:

Transfer to 100 mL Volumetric Flask

:

Add 20 mL of 95% Ethanol

:

Mix to Dissolve

:

Add Deionized Water to 100 mL Mark

:

Homogenize the Solution

Store in a Labeled Bottle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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